Cas no 442686-42-2 (2-(pyridin-2-yl)cyclopentan-1-ol)

• Product Name: 2-(pyridin-2-yl)cyclopentan-1-ol
• CAS No: 442686-42-2
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD16658994
• CID: 2133720
• PubChem ID: 13416605
• Update Time: 2025-06-11

2-(pyridin-2-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-pyridinyl)Cyclopentanol
• 2-(pyridin-2-yl)cyclopentan-1-ol
• SCHEMBL6810893
• 2-(Pyridin-2-yl)cyclopentanol
• 1-hydroxy-2-(2-pyridyl)cyclopentane
• 2-pyridin-2-ylcyclopentan-1-ol
• EN300-218139
• 442686-42-2
• DB-070524
• GRSUKJPGLIHJRZ-UHFFFAOYSA-N
• SB54710

• MDL： MFCD16658994
• Inchi： 1S/C10H13NO/c12-10-6-3-4-8(10)9-5-1-2-7-11-9/h1-2,5,7-8,10,12H,3-4,6H2
• InChI Key： GRSUKJPGLIHJRZ-UHFFFAOYSA-N
• SMILES： OC1CCCC1C1C=CC=CN=1

Computed Properties

• Exact Mass: 163.099714038Da
• Monoisotopic Mass: 163.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(pyridin-2-yl)cyclopentan-1-ol

Introduction to 2-(pyridin-2-yl)cyclopentan-1-ol (CAS No. 442686-42-2)

2-(pyridin-2-yl)cyclopentan-1-ol, identified by its Chemical Abstracts Service (CAS) number 442686-42-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopentanone backbone conjugated with a pyridine ring, has garnered attention due to its structural versatility and potential biological activities. The presence of the hydroxyl group at the 1-position of the cyclopentane ring and the electron-withdrawing nature of the pyridine moiety make this compound a promising candidate for further exploration in drug discovery.

The synthesis of 2-(pyridin-2-yl)cyclopentan-1-ol involves strategic functionalization of the cyclopentane ring, often employing palladium-catalyzed cross-coupling reactions or nucleophilic substitution techniques. The pyridine substituent at the 2-position introduces a polar aromatic system, enhancing the compound's solubility in polar solvents and facilitating interactions with biological targets. This structural feature has been exploited in various medicinal chemistry campaigns to develop molecules with enhanced binding affinity and selectivity.

In recent years, 2-(pyridin-2-yl)cyclopentan-1-ol has been studied for its potential pharmacological effects. Research has suggested that this compound may exhibit properties relevant to central nervous system (CNS) modulation, including neuroprotective and anti-inflammatory activities. The pyridine ring, known for its ability to interact with various biological receptors, particularly those involved in neurotransmitter signaling, makes this molecule an attractive scaffold for designing novel therapeutics.

One of the most compelling aspects of 2-(pyridin-2-yl)cyclopentan-1-ol is its synthetic accessibility, which allows for rapid derivatization and optimization. Medicinal chemists have leveraged this flexibility to generate a library of analogs, each with distinct pharmacological profiles. For instance, modifications at the hydroxyl group or the pyridine nitrogen can significantly alter the compound's bioactivity, making it possible to fine-tune properties such as potency, selectivity, and metabolic stability.

The exploration of 2-(pyridin-2-yl)cyclopentan-1-ol in preclinical studies has revealed several promising avenues for therapeutic intervention. In particular, its potential role in modulating inflammatory pathways has been highlighted in studies involving acute and chronic inflammatory conditions. The compound's ability to interact with specific enzymes and receptors involved in inflammation suggests that it could serve as a lead compound for developing new anti-inflammatory agents.

Furthermore, the structural motif of 2-(pyridin-2-yl)cyclopentan-1-ol has been incorporated into more complex molecules designed to target specific disease pathways. By serving as a core scaffold, this compound has enabled the development of hybrid molecules that combine multiple pharmacophores into a single entity. Such strategies are particularly valuable in oncology, where multi-targeting approaches are increasingly recognized as effective in overcoming drug resistance and improving therapeutic outcomes.

The chemical properties of 2-(pyridin-2-yl)cyclopentan-1-ol also make it an interesting candidate for material science applications beyond pharmaceuticals. Its ability to form stable complexes with other molecules and its solubility profile have been explored in formulations designed for controlled-release systems or targeted drug delivery. These applications highlight the versatility of this compound and its potential impact across multiple scientific disciplines.

Recent advancements in computational chemistry have further enhanced the utility of 2-(pyridin-2-yl)cyclopentan-1-ol as a tool for drug discovery. Molecular modeling studies have provided insights into its interactions with biological targets, enabling researchers to predict and optimize its pharmacological properties before experimental validation. This integration of computational methods with traditional synthetic chemistry has accelerated the pace of innovation in medicinal chemistry.

The future prospects for 2-(pyridin-2-yl)cyclopentan-1-ol are promising, with ongoing research aimed at expanding its therapeutic applications and exploring novel synthetic pathways. As our understanding of biological systems continues to evolve, compounds like 442686-42-2 will remain at the forefront of pharmaceutical innovation, offering new hope for treating complex diseases.

In conclusion, 2-(pyridin-2-ytl)cyclopentan-l ol (CAS No. 44 2686 - 42 - 22 is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, synthetic accessibility, and demonstrated biological activities make it a valuable asset in the quest for novel therapeutics. As research progresses, we can expect further insights into its applications across medicine and beyond.